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Compound of Interest

Compound Name: Go6976

Cat. No.: B1671985 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability, storage, and troubleshooting of

Go6976.

Frequently Asked Questions (FAQs)
Q1: How should I store lyophilized Go6976?

A1: Lyophilized Go6976 should be stored at -20°C under desiccating conditions.[1][2] It is also

recommended to protect it from light.[1] Under these conditions, the product is stable for up to

3 years.[3][4]

Q2: What is the recommended solvent for reconstituting Go6976?

A2: Dimethyl sulfoxide (DMSO) is the recommended solvent for reconstituting Go6976.[1][2][3]

[4][5] It is soluble in DMSO at concentrations ranging from 3.78 mg/mL to 65 mg/mL.[3] For

example, to create a 1 mM stock solution from 500 µg of lyophilized powder, you can

reconstitute it in 1.32 ml of DMSO.[1]

Q3: How should I store Go6976 stock solutions?

A3: Aliquot the Go6976 stock solution into smaller, single-use vials to avoid multiple freeze-

thaw cycles and store them at -20°C or -80°C.[1][4] For short-term storage (up to a month),

-20°C is acceptable.[2][3][5] For long-term storage (up to 6 months or a year), -80°C is
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recommended.[3][4][5] Once in solution, it is advised to use it within 1 to 3 months to prevent

loss of potency.[1][2][3][5]

Q4: Is Go6976 sensitive to light?

A4: Yes, Go6976 is light-sensitive.[1][4] It is crucial to protect both the lyophilized powder and

solutions from light to prevent degradation.

Q5: What should I do if the Go6976 powder does not dissolve completely in DMSO?

A5: If you encounter solubility issues, gentle warming of the solution to 37°C or 45°C and

sonication can aid in dissolution.[3][4] Ensure you are using fresh, anhydrous DMSO, as

moisture can affect solubility.[5]

Q6: Can I store Go6976 solutions at 4°C?

A6: For frequent use, stock solutions can be stored at 4°C for over a week.[4] However, for

longer-term storage, freezing at -20°C or -80°C is recommended to maintain stability.[3][4][5]
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Problem Possible Cause Solution

Inconsistent or weaker than

expected experimental results.

Degradation of Go6976 due to

improper storage.

Ensure Go6976 powder is

stored at -20°C, desiccated,

and protected from light.[1]

Prepare fresh stock solutions

or use aliquots that have been

stored at -80°C for no longer

than 6 months.[3][5]

Repeated freeze-thaw cycles

of the stock solution.

Aliquot the stock solution into

single-use vials after

preparation to minimize freeze-

thaw cycles.[1][4]

Precipitation of Go6976 in

aqueous buffer or cell culture

medium.

Low solubility of Go6976 in

aqueous solutions.

First, dilute the DMSO stock

solution to an intermediate

concentration with DMSO

before adding it to the aqueous

medium.[4] Pre-warming both

the stock solution and the

medium to 37°C before mixing

can also help prevent

precipitation.[4]

Complete loss of compound

activity.

Significant degradation has

occurred.

Discard the old stock solution

and prepare a fresh one from

lyophilized powder. Always

follow the recommended

storage conditions.

Quantitative Data Summary
Table 1: Go6976 Storage and Stability
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Form
Storage

Temperature
Duration Notes

Lyophilized Powder -20°C 24 months to 3 years

Store desiccated and

protected from light.[1]

[3][4]

DMSO Stock Solution -20°C 1 to 4 months

Use within this period

to prevent loss of

potency.[1][3][5][6]

DMSO Stock Solution -80°C 6 months to 1 year

Recommended for

long-term storage.[3]

[4][5]

Table 2: Go6976 Solubility

Solvent Solubility

DMSO 3.78 mg/mL to 65 mg/mL[3]

Water Very poorly soluble (~1-5 µM)[1]

Ethanol Very poorly soluble[1]

Experimental Protocols
Protocol 1: Preparation of Go6976 Stock Solution

Allow the lyophilized Go6976 vial to equilibrate to room temperature for at least 1 hour

before opening.[2]

Add the appropriate volume of fresh, anhydrous DMSO to the vial to achieve the desired

concentration (e.g., for a 1 mM stock from 500 µg, add 1.32 ml of DMSO).[1]

Vortex the solution to ensure the compound is fully dissolved. If necessary, use sonication or

gentle warming (37-45°C) to aid dissolution.[3][4]

Aliquot the stock solution into smaller, single-use, light-protected vials.
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Store the aliquots at -80°C for long-term storage.[3][4][5]

Protocol 2: Assessment of Go6976 Stability (Loss of Potency)

This protocol outlines a general method to assess the stability of your Go6976 stock solution

over time.

Prepare a fresh stock solution of Go6976 in DMSO as described in Protocol 1. This will

serve as your positive control (Time 0).

Perform a baseline activity assay. Use a well-established in vitro kinase assay for a known

Go6976 target, such as PKCα or PKCβ1.[1][5] Determine the IC50 value of the fresh stock

solution.

Store aliquots of the stock solution under your typical laboratory conditions (e.g., -20°C or

-80°C).

Test at intervals. At regular intervals (e.g., 1, 2, 3, and 6 months), thaw a new aliquot of the

stored Go6976.

Repeat the activity assay. Determine the IC50 value of the aged stock solution using the

same kinase assay protocol as in step 2.

Compare results. A significant increase in the IC50 value over time indicates a loss of

potency and degradation of the compound.
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Caption: Go6976 inhibits Ca2+-dependent PKC isoforms.
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Go6976 Storage and Handling Workflow

Receive Lyophilized Go6976

Store at -20°C
Desiccated, Protect from Light

Reconstitute in Anhydrous DMSO

Aliquot into Single-Use Vials

Store at -80°C (long-term)
or -20°C (short-term)

Thaw a Single Aliquot

Use in Experiment

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Go6976 Experimental Issues
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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